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Compound of Interest

Compound Name: 1,1,4,4-Tetramethoxy-2-butene

CAS No.: 6922-38-9

Cat. No.: B12651489

Get Quote

An In-depth Technical Guide to the Physical Properties of Fumaraldehyde Bis(dimethyl acetal)

Introduction

Fumaraldehyde bis(dimethyl acetal), also known by its systematic name trans-1,1,4,4-
Tetramethoxy-2-butene, is a versatile bifunctional organic compound. As an acetal, it serves

as a protected form of fumaraldehyde, a reactive dialdehyde. This protective strategy is

fundamental in multi-step organic synthesis, allowing for the manipulation of other functional

groups within a molecule without unintended reactions at the aldehyde sites. Its primary utility

is found in the synthesis of complex organic molecules, such as C20-carotene and various

crocetin esters, where the controlled release of the aldehyde functionalities is a critical step.[1]

It is also used in the preparation of fumaraldehyde dimethylacetal (FDMA) through partial acid

hydrolysis.[1] This guide provides a comprehensive overview of its core physical properties,

characterization methodologies, and handling considerations, tailored for professionals in

chemical research and drug development.
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The structural integrity and identity of a reagent are the foundation of reproducible science.

Fumaraldehyde bis(dimethyl acetal) is a C8 molecule characterized by a central trans-

configured carbon-carbon double bond, with a dimethoxyacetal group at both the 1 and 4

positions.

Caption: Chemical structure of Fumaraldehyde bis(dimethyl acetal).

Key Identifiers:

CAS Number: 6068-62-8[2]

Molecular Formula: C₈H₁₆O₄[2][3]

Molecular Weight: 176.21 g/mol [2][3]

Linear Formula: (CH₃O)₂CHCH=CHCH(OCH₃)₂

InChI: 1S/C8H16O4/c1-9-7(10-2)5-6-8(11-3)12-4/h5-8H,1-4H3/b6-5+[3]

InChIKey: ZFGVCDSFRAMNMT-AATRIKPKSA-N[3]

SMILES: COC(OC)\C=C\C(OC)OC

Core Physical Properties
The physical properties of a compound are critical for designing experimental setups,

purification procedures, and storage protocols. Fumaraldehyde bis(dimethyl acetal) is a

colorless liquid at room temperature.[2] A summary of its key physical data is presented below.
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Property Value Conditions Source(s)

Physical State Liquid Room Temperature [2]

Appearance Colorless - [2]

Boiling Point 100-103 °C 15 mmHg [1]

Density 1.01 g/mL 25 °C [1]

Refractive Index (n_D) 1.428 20 °C [1]

Flash Point 80 °C Closed Cup [1]

Melting Point Not Applicable - [2]

Purity (Assay) >90% to 95%
Gas Chromatography

(GC)
[1][2]

These values, particularly the boiling point under reduced pressure, indicate that the compound

is amenable to purification by vacuum distillation. Its density, being slightly greater than water,

is a relevant consideration for liquid-liquid extractions.

Handling, Storage, and Safety
Proper handling is paramount for maintaining the integrity of the reagent and ensuring

laboratory safety.

Sensitivity: This compound is noted to be both air and moisture sensitive.[2] The acetal

functional groups are susceptible to hydrolysis, especially in the presence of acid, which

would regenerate the reactive aldehyde. Exposure to air can lead to oxidation.

Storage: It is recommended to store the compound at room temperature under an inert

atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[1]

Safety: Fumaraldehyde bis(dimethyl acetal) is classified as a skin irritant (H315).[1] Standard

personal protective equipment (PPE), including gloves and safety glasses, should be worn

during handling. All manipulations should be performed in a well-ventilated fume hood.
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To ensure the quality and identity of the material before use, simple and effective verification

protocols are necessary. These procedures serve as a self-validating system, confirming that

the material on hand matches the expected literature values.

Protocol 1: Verification of Identity via Refractive Index
Measurement
Causality: The refractive index is a unique and intrinsic physical property of a pure liquid,

directly related to its molecular structure and density. A deviation from the expected value

(1.428 @ 20°C) can indicate the presence of impurities or that the wrong substance is being

handled. This non-destructive technique provides a rapid quality control checkpoint.

Methodology:

Instrument Calibration: Ensure the Abbe refractometer is calibrated using a standard of

known refractive index (e.g., distilled water).

Temperature Control: Set the circulating water bath connected to the refractometer to

precisely 20.0 °C. Allow the instrument's prisms to equilibrate.

Sample Application: Using a clean pipette, apply 2-3 drops of Fumaraldehyde bis(dimethyl

acetal) onto the surface of the measuring prism.

Measurement: Close the prism assembly. Look through the eyepiece and adjust the control

knob until the dividing line between the light and dark fields is sharp and centered on the

crosshairs.

Reading: Read the refractive index value from the instrument's scale.

Validation: Compare the experimental value to the literature value of 1.428.[1] A match within

a narrow tolerance (e.g., ±0.002) confirms the sample's identity and likely high purity.

Protocol 2: Purity Assessment by Gas Chromatography
(GC)
Causality: Gas chromatography separates volatile compounds based on their differential

partitioning between a stationary phase (in the column) and a mobile phase (an inert gas). For
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a pure substance, this technique should yield a single, sharp peak at a characteristic retention

time. The area of this peak relative to the total area of all peaks provides a quantitative

measure of purity. Commercial suppliers use this method to provide an assay value.[1][2]

Sample Preparation

GC Analysis

Data Analysis

1. Prepare Dilute Sample
(e.g., 1 µL in 1 mL Solvent)

2. Inject Sample
into GC Inlet

3. Vaporization & Separation
in GC Column

4. Detection
(e.g., by FID)

5. Integrate Peak Areas
on Chromatogram

6. Calculate Purity
(% Area of Main Peak)

Click to download full resolution via product page

Caption: Workflow for purity assessment using Gas Chromatography.
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Methodology:

Sample Preparation: Prepare a dilute solution of the acetal in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate).

Instrument Setup:

Column: Select a suitable capillary column (e.g., a non-polar DB-1 or a mid-polar DB-5).

Temperatures: Set the injector and detector (typically a Flame Ionization Detector, FID)

temperatures high enough to ensure rapid vaporization (e.g., 250 °C).

Oven Program: Implement a temperature gradient program, for example, starting at 50 °C,

holding for 2 minutes, then ramping at 10 °C/min to 250 °C.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Acquisition: Record the resulting chromatogram.

Analysis: A pure sample of Fumaraldehyde bis(dimethyl acetal) will exhibit one major peak.

The purity is calculated as the area of the main peak divided by the total area of all peaks,

multiplied by 100%. This result should align with the supplier's specification (>90-95%).[1][2]

Available Spectroscopic Data
For unequivocal structural confirmation, spectroscopic analysis is indispensable. Publicly

accessible databases indicate the availability of a full suite of spectral data for this compound,

which serves as an authoritative reference for researchers.

Nuclear Magnetic Resonance (NMR): Both ¹H and ¹³C NMR spectra are available.[3] These

are crucial for confirming the carbon skeleton, the trans configuration of the double bond (via

coupling constants in the ¹H spectrum), and the presence and connectivity of the methoxy

and acetal protons.

Infrared (IR) Spectroscopy: Multiple FTIR spectra (ATR and Transmission) are available.[3]

Key expected absorbances would include C-O stretching for the acetal/ether groups and

C=C stretching for the alkene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pure-synth.com/product-detail/fumaraldehyde-bis-dimethyl-acetal-90-0-gc-64673
https://labproinc.com/products/fumaraldehyde-bis-dimethyl-acetal-1g-f0329-1g
https://spectrabase.com/compound/HQLywQmQbVM
https://spectrabase.com/compound/HQLywQmQbVM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12651489?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): GC-MS data is available, which provides the molecular weight and

fragmentation pattern, offering definitive proof of the molecular formula and structural

components.[3]

Researchers synthesizing or using this compound should acquire their own spectra and

compare them against these reference databases to authoritatively confirm identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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